Cas no 2171586-13-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid
- 2171586-13-1
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid
- EN300-1543239
-
- Inchi: 1S/C26H30N2O6/c1-15(2)23(24(30)28-12-16(25(31)32)11-17(29)13-28)27-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22-23,29H,11-14H2,1-2H3,(H,27,33)(H,31,32)
- InChI Key: CHZKKQRYZFITBW-UHFFFAOYSA-N
- SMILES: OC1CN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 116Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1543239-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1543239-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 50mg |
$707.0 | 2023-09-25 | ||
| Enamine | EN300-1543239-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171586-13-1 | 100mg |
$741.0 | 2023-09-25 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid
Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic Acid (CAS No. 2171586-13-1)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid, identified by its CAS number 2171586-13-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The molecular structure of this compound is intricately designed, featuring a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its structure suggests potential interactions with biological targets, while the 5-hydroxypiperidine backbone provides additional versatility in terms of pharmacological activity. These features make it an intriguing subject for studying its potential role in modulating various biological pathways.
In recent years, there has been a growing interest in the development of novel compounds that can interact with biological systems in innovative ways. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid represents a significant advancement in this area, as it combines structural complexity with the potential for high specificity in targeting disease-related pathways.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring, a common structural motif in many bioactive molecules, is known for its ability to interact with neurotransmitter receptors and ion channels. The addition of a hydroxyl group at the 5-position further enhances its potential for binding to specific biological targets. Preliminary studies have suggested that compounds with similar structures may have neuroprotective properties, making this compound a promising candidate for further investigation.
The use of advanced computational methods has been instrumental in understanding the potential interactions of this compound with biological targets. Molecular docking studies have shown that it can bind effectively to several key proteins involved in neurological diseases. These studies provide valuable insights into how the compound might exert its effects at the molecular level and highlight its potential as a therapeutic agent.
In addition to its potential applications in neurology, this compound has also shown promise in other therapeutic areas. Its structural features suggest that it may be effective in modulating inflammatory pathways, which are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The ability to interact with multiple biological targets makes it a versatile tool for drug discovery and development.
The synthesis of this compound involves complex organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the synthetic route, making it more efficient and scalable. This is crucial for ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies.
The pharmacokinetic properties of this compound are also an important consideration in its development as a therapeutic agent. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for predicting its potential efficacy and safety.
The safety profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have been performed to assess its potential side effects and ensure that it is safe for further testing in humans. These studies provide valuable data on the compound's safety margins and help to guide future clinical trial designs.
The development of new drugs is often a lengthy and complex process, involving multiple stages from initial discovery to market approval. However, the promising properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid may accelerate this process by providing a strong foundation for further research and development. Its unique structure and potential biological activities make it an attractive candidate for clinical trials aimed at evaluating its therapeutic efficacy.
In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS No. 2171586-13-1) is a highly promising compound with significant potential in pharmaceutical research and development. Its complex structure, combined with its observed biological activities, makes it an invaluable tool for studying neurological disorders and other diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic strategies.
2171586-13-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-5-hydroxypiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)